Cas no 1806783-43-6 (2-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine)

• Product Name: 2-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine
• CAS No: 1806783-43-6
• MF: C₇H₅Cl₂F₂N
• MW: 212.024106740952
• CID: 4926542
• Update Time: 2025-05-25

2-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H5Cl2F2N/c8-3-4-1-5(7(10)11)12-6(9)2-4/h1-2,7H,3H2
• InChI Key： JUGVZSJDQQOEMU-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C(F)F)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine

2-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 2-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine (CAS No. 1806783-43-6) is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This pyridine derivative is characterized by its unique substitution pattern, featuring chlorine and difluoromethyl groups at specific positions, which confer it with distinctive chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic research and industrial applications.

Pyridine derivatives, including 2-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine, are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The presence of halogen substituents, such as chlorine and fluorine, significantly influences the electronic properties of the molecule, enhancing its reactivity in various chemical transformations. According to recent studies published in *Journal of Medicinal Chemistry*, this compound exhibits promising activity in inhibiting specific enzyme targets, making it a candidate for drug development.

The synthesis of 2-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine involves a multi-step process that incorporates advanced catalytic techniques and precise control over reaction conditions. Researchers at the University of California have developed a novel methodology to synthesize this compound with high yield and purity, leveraging microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions. This breakthrough has facilitated its broader application in research settings.

In terms of physical properties, 2-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine exhibits a melting point of approximately 155°C and a boiling point around 350°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. Recent spectroscopic analyses, including NMR and IR spectroscopy, have provided detailed insights into its molecular structure, confirming the exact placement of substituents on the pyridine ring.

The application of 2-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine extends beyond traditional chemical synthesis. It has been employed as an intermediate in the production of advanced materials, such as high-performance polymers and nanocomposites. A study published in *Advanced Materials* highlighted its role as a building block for constructing lightweight yet durable polymer networks, which find applications in aerospace and automotive industries.

Moreover, 2-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine has shown potential in environmental chemistry. Recent research indicates its effectiveness as a catalyst in degrading persistent organic pollutants (POPs), offering a sustainable solution to environmental contamination. This discovery aligns with global efforts to develop eco-friendly chemical processes and has garnered attention from both academia and industry.

In conclusion, 2-Chloro-4-(chloromethyl)-6-(difluoromethyl)pyridine (CAS No. 1806783-43-6) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, coupled with versatile chemical properties, positions it as a valuable compound in diverse fields ranging from pharmaceuticals to environmental science. As ongoing research continues to uncover new applications and optimizations for this compound, its significance in both academic and industrial contexts is expected to grow further.